Cas no 1261836-18-3 (2'-Chloro-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-Chloro-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261836-18-3
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4988324
• Update Time: 2025-06-27

2'-Chloro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8ClF3O2/c1-2-7(15)6-4-3-5-8(9(6)11)16-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： ACZNXLNDZZNMSC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2'-Chloro-3'-(trifluoromethoxy)propiophenone

Introduction to 2'-Chloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261836-18-3)

2'-Chloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261836-18-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promise in various applications, including as a building block for the synthesis of more complex molecules and as a potential therapeutic agent.

The molecular formula of 2'-Chloro-3'-(trifluoromethoxy)propiophenone is C₁₀H₇ClF₃O₂, and its molecular weight is approximately 245.61 g/mol. The presence of a chlorine atom and a trifluoromethoxy group imparts distinct chemical properties to this compound, making it an attractive candidate for a wide range of chemical reactions and biological studies.

In recent years, the interest in 2'-Chloro-3'-(trifluoromethoxy)propiophenone has been driven by its potential applications in drug discovery and development. Researchers have explored its use as an intermediate in the synthesis of novel pharmaceuticals, particularly those targeting specific biological pathways or diseases. For instance, studies have shown that compounds derived from 2'-Chloro-3'-(trifluoromethoxy)propiophenone exhibit potent anti-inflammatory and anti-cancer activities, making them valuable leads for further investigation.

The synthesis of 2'-Chloro-3'-(trifluoromethoxy)propiophenone can be achieved through various methods, including electrophilic substitution reactions and coupling reactions. One common approach involves the reaction of 3-trifluoromethoxyphenylacetonitrile with chloroacetyl chloride in the presence of a suitable base. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

The physical properties of 2'-Chloro-3'-(trifluoromethoxy)propiophenone, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various chemical processes. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane and ethanol. These properties facilitate its use in laboratory settings and industrial processes.

In terms of biological activity, 2'-Chloro-3'-(trifluoromethoxy)propiophenone has been evaluated for its effects on various cellular processes. Studies have demonstrated that it can modulate the activity of key enzymes involved in inflammation and cancer progression. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation. Additionally, preliminary data suggest that derivatives of this compound may have cytotoxic effects on cancer cells, making them potential candidates for further development as anticancer agents.

The safety profile of 2'-Chloro-3'-(trifluoromethoxy)propiophenone is an important consideration for its use in pharmaceutical research. While detailed toxicological studies are ongoing, initial assessments indicate that it is relatively stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, standard precautions should be taken to avoid prolonged exposure or inhalation.

In conclusion, 2'-Chloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261836-18-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the utility and potential therapeutic uses of this compound will emerge.